N-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]-N-methyl-2-(methylsulfanyl)pyridine-3-carboxamide

• IUPAC Name: N-[(3,5-dimethyl-1-phenylpyrazol-4-yl)methyl]-N-methyl-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C20H22N4OS/c1-14-18(15(2)24(22-14)16-9-6-5-7-10-16)13-23(3)20(25)17-11-8-12-21-19(17)26-4/h5-12H,13H2,1-4H3
• InChI Key: YRVMFPKYLIZWTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)CN(C)C(=O)C3=C(N=CC=C3)SC
• Molecular Formula: C20H22N4OS
• Molecular Weight: 366.5 g/mol

Description

The compound contains a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. Pyrazole rings are found in many biologically active compounds and are a common motif in medicinal chemistry.

Molecular Structure Analysis

The compound has a pyrazole ring attached to a phenyl group and a pyridine ring. The pyrazole ring has two methyl groups and the pyridine ring has a carboxamide group. The exact molecular structure would need to be determined by techniques such as X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the pyrazole and pyridine rings, as well as the carboxamide group. Pyrazoles can react with various electrophiles, and the carboxamide group can participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Pyrazoles are generally weak bases, and their solubility would depend on the nature of the substituents.

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Many pyrazole-containing compounds exhibit various biological activities, including antibacterial, antiviral, and anti-inflammatory effects.

Safety and Hazards

The safety and hazards associated with this compound would need to be determined through experimental studies. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions would likely involve further exploration of the biological activity of this compound. This could include testing its activity against various biological targets, studying its mechanism of action, and optimizing its structure for increased potency.